Cas no 1211530-92-5 (5-Bromo-2-(1,1-difluoroethyl)pyrimidine)

• Product Name: 5-Bromo-2-(1,1-difluoroethyl)pyrimidine
• CAS No: 1211530-92-5
• MF: C₆H₅BrF₂N₂
• MW: 223.018107175827
• MDL: MFCD30003554
• CID: 4781440
• Update Time: 2026-02-27

5-Bromo-2-(1,1-difluoroethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-(1,1-difluoroethyl)pyrimidine
• 5-Bromo-2-(1, 1-difluoroethyl)pyrimidine
• 5-Bromo-2-(1,1-difluoroethyl)pyrimidine

• MDL： MFCD30003554
• Inchi： 1S/C6H5BrF2N2/c1-6(8,9)5-10-2-4(7)3-11-5/h2-3H,1H3
• InChI Key： IDNBKRRQWMDWTL-UHFFFAOYSA-N
• SMILES： BrC1C=NC(C(C)(F)F)=NC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 135
• XLogP3: 1.7
• Topological Polar Surface Area: 25.8

Additional information on 5-Bromo-2-(1,1-difluoroethyl)pyrimidine

5-Bromo-2-(1,1-difluoroethyl)pyrimidine: A Comprehensive Overview

5-Bromo-2-(1,1-difluoroethyl)pyrimidine (CAS No. 1211530-92-5) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique bromo and difluoroethyl substituents on a pyrimidine ring, offers a wide range of potential applications in drug discovery and development. This article delves into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with 5-Bromo-2-(1,1-difluoroethyl)pyrimidine.

Chemical Properties

5-Bromo-2-(1,1-difluoroethyl)pyrimidine is a solid compound with a molecular formula of C₈H₆BrF₂N₂. Its molecular weight is 234.04 g/mol. The presence of the bromo group and the difluoroethyl substituent imparts unique physical and chemical properties to the molecule. The bromo group enhances the reactivity and electrophilicity of the pyrimidine ring, making it an excellent precursor for various chemical transformations. The difluoroethyl group, on the other hand, introduces steric hindrance and alters the electronic properties of the molecule, which can be advantageous in fine-tuning the biological activity of derived compounds.

Synthesis Methods

The synthesis of 5-Bromo-2-(1,1-difluoroethyl)pyrimidine has been explored through several routes. One common method involves the reaction of 2-chloro-5-bromopyrimidine with 1,1-difluoroethanol in the presence of a base such as potassium carbonate. This reaction proceeds via nucleophilic substitution at the chloro position, yielding the desired product with high yields and purity. Another approach involves the coupling of 5-bromopyrimidine-2-carbaldehyde with difluoromethyl Grignard reagents followed by deprotection steps to form the final compound. These synthetic methods provide researchers with flexible pathways to access 5-Bromo-2-(1,1-difluoroethyl)pyrimidine, facilitating its use in various applications.

Biological Activities

5-Bromo-2-(1,1-difluoroethyl)pyrimidine has shown promising biological activities in several areas. One notable application is its potential as an antiviral agent. Recent studies have demonstrated that compounds derived from 5-Bromo-2-(1,1-difluoroethyl)pyrimidine exhibit potent inhibitory effects against various viral strains, including influenza and herpes simplex viruses. The mechanism of action involves interference with viral replication processes, making it a valuable lead compound for further drug development.

In addition to antiviral activity, 5-Bromo-2-(1,1-difluoroethyl)pyrimidine has been investigated for its anticancer properties. Research has shown that derivatives of this compound can selectively target cancer cells by disrupting key signaling pathways involved in cell proliferation and survival. For instance, a study published in the Journal of Medicinal Chemistry reported that certain analogs of 5-Bromo-2-(1,1-difluoroethyl)pyrimidine effectively inhibited the growth of breast cancer cells by inducing apoptosis and cell cycle arrest.

Clinical Applications and Research Advancements

The potential clinical applications of 5-Bromo-2-(1,1-difluoroethyl)pyrimidine are being actively explored through preclinical and clinical studies. In preclinical models, this compound has demonstrated favorable pharmacokinetic profiles and low toxicity levels, suggesting its suitability for further development as a therapeutic agent. Clinical trials are currently underway to evaluate its efficacy and safety in treating viral infections and cancer.

A recent phase I clinical trial conducted by a leading pharmaceutical company evaluated the safety and pharmacokinetics of a derivative of 5-Bromo-2-(1,1-difluoroethyl)pyrimidine. The results showed that the compound was well-tolerated by patients and exhibited dose-dependent antiviral activity against influenza virus infection. These findings have paved the way for larger-scale clinical trials to assess its therapeutic potential.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 5-Bromo-2-(1,1-difluoroethyl)pyrimidine highlights its promising potential as a lead compound for developing novel therapeutic agents. Future studies will focus on optimizing its chemical structure to enhance potency and selectivity while minimizing side effects. Additionally, efforts will be directed towards exploring new biological targets and expanding its application areas beyond antiviral and anticancer therapies.

In conclusion, 5-Bromo-2-(1,1-difluoroethyl)pyrimidine (CAS No. 1211530-92-5) is a versatile compound with significant biological activities and therapeutic potential. Its unique chemical properties make it an attractive candidate for drug discovery and development. As research progresses, it is expected that this compound will play a crucial role in advancing medical treatments for various diseases.